Cas no 1212364-37-8 (3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid)

• Product Name: 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid
• CAS No: 1212364-37-8
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD11505278
• CID: 3081784
• PubChem ID: 7258532
• Update Time: 2025-08-05

3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dimethyl-morpholin-4-yl)-propionic acid
• 3-[cis-2,6-dimethyl-4-morpholinyl]propanoic acid
• 3-[(2R,6S)-2,6-dimethylmorpholin-4-yl]propanoic acid
• 3-(cis-2,6-dimethylmorpholino)propanoic acid
• AKOS006323342
• 3-(cis-2,6-dimethylmorpholino)propanoicacid
• 1212364-37-8
• MFCD11505278
• 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid

• MDL： MFCD11505278
• Inchi： 1S/C9H17NO3/c1-7-5-10(4-3-9(11)12)6-8(2)13-7/h7-8H,3-6H2,1-2H3,(H,11,12)/t7-,8+
• InChI Key： LVBUHTVOMGQXPA-OCAPTIKFSA-N
• SMILES： O1[C@H](C)CN(CCC(=O)O)C[C@@H]1C

Computed Properties

• Exact Mass: 187.12084340Da
• Monoisotopic Mass: 187.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid

3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid (CAS No. 1212364-37-8): A Comprehensive Overview

3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid (CAS No. 1212364-37-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, represents a promising candidate for the development of new drugs targeting various diseases. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements associated with 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid.

Chemical Structure and Properties

The chemical structure of 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid is defined by its cis configuration at the propanoic acid moiety and the presence of a morpholine ring substituted with two methyl groups at positions 2 and 6. The molecular formula of this compound is C₁₀H₁₉NO₃, and it has a molecular weight of approximately 197.25 g/mol. The morpholine ring provides the compound with unique solubility properties, making it highly soluble in polar solvents such as water and ethanol.

The cis configuration of the propanoic acid moiety is crucial for the compound's biological activity. This configuration influences the conformational flexibility and binding affinity to target proteins, which are essential for its pharmacological effects. Additionally, the presence of the methyl groups at positions 2 and 6 enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

Biological Activities and Mechanisms of Action

3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid has been extensively studied for its potential therapeutic applications in various diseases. One of the key areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. This inhibition is mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory effects, 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid has also demonstrated potential as an antioxidant agent. It can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Research Advancements

The potential clinical applications of 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid are diverse and promising. Recent studies have explored its use in treating inflammatory bowel disease (IBD), a chronic condition characterized by inflammation of the gastrointestinal tract. Preclinical trials have shown that this compound can significantly reduce inflammation and improve gut barrier function in animal models of IBD.

In addition to IBD, 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid has also been investigated for its potential in cancer therapy. Research has indicated that it can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism behind this effect involves the modulation of key signaling pathways such as p53 and PI3K/AKT.

Safety Profile and Future Directions

The safety profile of 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid is an important consideration for its clinical development. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

Ongoing research aims to optimize the pharmacokinetic properties of 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid, including its bioavailability, distribution, metabolism, and excretion (ADME). These studies will provide valuable insights into how to enhance its therapeutic efficacy while minimizing adverse effects.

In conclusion, 3-cis-2,6-Dimethyl-4-morpholinylpropanoic Acid (CAS No. 1212364-37-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with anti-inflammatory and antioxidant properties, making it a valuable candidate for treating various diseases. Continued research will further elucidate its mechanisms of action and optimize its clinical utility.